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Compound of Interest

Compound Name: 4-tert-Butylbenzenesulfonamide

Cat. No.: B193189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
tert-Butylbenzenesulfonamide, a key intermediate in pharmaceutical synthesis. This

document outlines its physicochemical properties, detailed experimental protocols for their

determination, and a logical workflow for these analytical procedures.

Core Physicochemical Data
The accurate determination of melting and boiling points is crucial for the identification, purity

assessment, and process control of chemical compounds. The data for 4-tert-
Butylbenzenesulfonamide is summarized below.

Property Value Source

Melting Point 136-138°C [1][2]

Melting Point 140°C [3]

Melting Point 138.0 to 142.0 °C [4]

Melting Point 137.0 to 141.0 °C [5]

Boiling Point (Predicted) 337.2 ± 35.0 °C [1][2]
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Experimental Protocols
While specific experimental reports for the determination of 4-tert-
Butylbenzenesulfonamide's melting and boiling points are not publicly detailed, the following

are standard and widely accepted methodologies for such determinations for solid organic

compounds.

Melting Point Determination: Capillary Method
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A pure crystalline solid typically exhibits a sharp melting point, while impurities will lower

and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns) or a Thiele tube setup[6]

Capillary tubes (sealed at one end)[7]

Thermometer

Mortar and pestle (for sample preparation)

Procedure:

Sample Preparation: Ensure the 4-tert-Butylbenzenesulfonamide sample is completely dry

and finely powdered.[8] Introduce a small amount of the powdered sample into the open end

of a capillary tube.[7] The sample should be tightly packed to a height of 2-3 mm by tapping

the sealed end of the tube on a hard surface or by dropping it through a long glass tube.[6][7]

Apparatus Setup:

Mel-Temp Apparatus: Place the capillary tube into the sample holder of the apparatus.[6]

Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or a small

piece of tubing, ensuring the sample is aligned with the thermometer bulb.[9][10] Immerse

the thermometer and attached capillary tube in the oil of the Thiele tube.[10]
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Heating and Observation:

Begin heating the apparatus. For an unknown sample, a rapid initial heating can be

employed to determine an approximate melting range.

For an accurate measurement, repeat the experiment with a fresh sample, heating rapidly

to about 15-20°C below the approximate melting point.[7] Then, decrease the heating rate

to 1-2°C per minute.[7]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire solid sample has

turned into a clear liquid (the end of the melting range).

Boiling Point Determination: Capillary Method
(Siwoloboff Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[9][11] For small quantities of a substance, the capillary

method is often employed.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube or oil bath)

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into a small

test tube.[9][12] In the case of 4-tert-Butylbenzenesulfonamide, this would require melting

the solid first.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.benchchem.com/product/b193189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Inversion: Place a capillary tube, with its sealed end facing upwards, into the liquid

in the test tube.[9][10][12]

Apparatus Setup: Attach the test tube to a thermometer and immerse it in a heating bath,

such as a Thiele tube.[9][10]

Heating and Observation: Heat the bath gently.[9] As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles. Continue heating until a

continuous and rapid stream of bubbles emerges from the open end of the capillary tube.[10]

Data Recording: Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the bubbling stops and the liquid is drawn up into the capillary tube.

[9]

Logical Workflow Visualization
The following diagram illustrates the generalized workflow for determining the melting point of a

solid organic compound like 4-tert-Butylbenzenesulfonamide using the capillary method.
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Sample Preparation

Melting Point Analysis

Result

Start: Obtain Solid Sample

Ensure Sample is Dry

Grind to a Fine Powder

Load into Capillary Tube (2-3 mm)

Pack Sample Tightly

Place in Melting Point Apparatus

Rapid Heating for Approximate Range

Slow Heating (1-2°C/min) near MP

Repeat with new sample

Observe Melting Process

Record Temperature Range (Onset to Complete Liquefaction)

End: Report Melting Point Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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